Cas no 2877639-80-8 (N-cyclopropyl-1-{furo[3,2-c]pyridin-4-yl}piperidine-3-carboxamide)

• Product Name: N-cyclopropyl-1-{furo[3,2-c]pyridin-4-yl}piperidine-3-carboxamide
• CAS No: 2877639-80-8
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 5328756
• PubChem ID: 165434548
• Update Time: 2025-05-28

N-cyclopropyl-1-{furo[3,2-c]pyridin-4-yl}piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6753-2992
• N-cyclopropyl-1-{furo[3,2-c]pyridin-4-yl}piperidine-3-carboxamide
• 2877639-80-8
• AKOS040867423
• N-Cyclopropyl-1-furo[3,2-c]pyridin-4-yl-3-piperidinecarboxamide

• Inchi： 1S/C16H19N3O2/c20-16(18-12-3-4-12)11-2-1-8-19(10-11)15-13-6-9-21-14(13)5-7-17-15/h5-7,9,11-12H,1-4,8,10H2,(H,18,20)
• InChI Key： BUVYNXLUADLZMI-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC3OC=CC2=3)CCCC(C(NC2CC2)=O)C1

Computed Properties

• Exact Mass: 285.147726857g/mol
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.8±50.0 °C(Predicted)
• pka: 15.60±0.20(Predicted)

Additional information on N-cyclopropyl-1-{furo[3,2-c]pyridin-4-yl}piperidine-3-carboxamide

Research Brief on N-cyclopropyl-1-{furo[3,2-c]pyridin-4-yl}piperidine-3-carboxamide (CAS: 2877639-80-8)

N-cyclopropyl-1-{furo[3,2-c]pyridin-4-yl}piperidine-3-carboxamide (CAS: 2877639-80-8) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique furo[3,2-c]pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of N-cyclopropyl-1-{furo[3,2-c]pyridin-4-yl}piperidine-3-carboxamide involves a multi-step process that includes the construction of the furo[3,2-c]pyridine core followed by functionalization with the cyclopropyl and piperidine-carboxamide moieties. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. The compound's structural features, such as its ability to engage in hydrogen bonding and π-π stacking interactions, are believed to contribute to its high affinity for specific biological targets.

Pharmacological evaluations of N-cyclopropyl-1-{furo[3,2-c]pyridin-4-yl}piperidine-3-carboxamide have revealed its potent activity as a modulator of serotonin and dopamine receptors, which are critical in the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia. In vitro studies demonstrate its selective binding to 5-HT_2A and D₂ receptors, with IC₅₀ values in the nanomolar range. These findings suggest its potential as a dual-acting agent, offering advantages over existing therapeutics that target single receptor systems.

In vivo studies have further elucidated the compound's pharmacokinetic profile, including its bioavailability, metabolic stability, and brain penetration. Preliminary data indicate that N-cyclopropyl-1-{furo[3,2-c]pyridin-4-yl}piperidine-3-carboxamide exhibits favorable blood-brain barrier permeability, a critical attribute for CNS-targeted drugs. Additionally, its metabolic stability in hepatic microsomes suggests a reduced risk of rapid clearance, which could translate to less frequent dosing in clinical settings.

Recent research has also explored the compound's potential in oncology, particularly in the context of kinase inhibition. Structural analogs of N-cyclopropyl-1-{furo[3,2-c]pyridin-4-yl}piperidine-3-carboxamide have demonstrated inhibitory effects on specific kinases involved in tumor proliferation and survival. While these findings are preliminary, they open new avenues for repurposing this compound in cancer therapy, either as a standalone agent or in combination with existing treatments.

Despite its promising attributes, challenges remain in the development of N-cyclopropyl-1-{furo[3,2-c]pyridin-4-yl}piperidine-3-carboxamide. Issues such as off-target effects, potential toxicity, and the need for further optimization of its pharmacokinetic properties must be addressed in future studies. Ongoing research aims to refine the compound's structure-activity relationships (SAR) to enhance its selectivity and efficacy while minimizing adverse effects.

In conclusion, N-cyclopropyl-1-{furo[3,2-c]pyridin-4-yl}piperidine-3-carboxamide (CAS: 2877639-80-8) represents a compelling candidate for drug development in both neuropsychiatric and oncological applications. Its unique chemical structure, combined with its potent and selective pharmacological activity, underscores its potential to address unmet medical needs. Continued research and clinical validation will be essential to fully realize its therapeutic promise.